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Compound of Interest

Compound Name: 1-(Azidomethyl)-2-iodobenzene

CAS No.: 405198-82-5

Cat. No.: B1281164

Get Quote

Compound Identity & Core Specifications
1-(Azidomethyl)-2-iodobenzene, commonly known as 2-iodobenzyl azide, is a bifunctional

organic building block characterized by the presence of an electrophilic benzylic azide and an

ortho-positioned iodine atom. This dual functionality makes it a privileged scaffold in diversity-

oriented synthesis, particularly for constructing fused nitrogen heterocycles via tandem cross-

coupling/cycloaddition sequences.
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Property Specification

CAS Number 405198-82-5

IUPAC Name 1-(Azidomethyl)-2-iodobenzene

Synonyms 2-Iodobenzyl azide; o-Iodobenzyl azide

Molecular Formula

Molecular Weight 259.05 g/mol

Physical State
Pale yellow oil or low-melting solid (light

sensitive)

Solubility
Soluble in DCM, THF, DMSO, DMF; insoluble in

water

Synthesis Protocol
The synthesis of 1-(azidomethyl)-2-iodobenzene is typically achieved via nucleophilic

substitution (

) of 2-iodobenzyl bromide. This protocol prioritizes safety due to the energetic nature of the
azide functionality.

Reagents & Materials
Precursor: 2-Iodobenzyl bromide (CAS 40400-13-3).

Nucleophile: Sodium azide (

) (1.2–1.5 equivalents).

Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). Note: DMSO accelerates

the reaction rate significantly due to better cation solvation.

Workup: Diethyl ether (

) or Ethyl acetate (

), Water, Brine.
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Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-iodobenzyl

bromide (1.0 equiv) in DMSO (0.5 M concentration).

Azidation:Caution: Add sodium azide (1.2 equiv) portion-wise at room temperature. Do not

heat initially.[1] The reaction is slightly exothermic.[2]

Reaction: Stir the mixture at ambient temperature (20–25 °C) for 4–12 hours. Monitor

conversion by TLC (Hexanes/EtOAc) or LC-MS. The benzylic bromide spot should

disappear.

Quench & Extraction:

Dilute the reaction mixture with 5 volumes of ice-cold water.

Extract three times with diethyl ether.[2] Avoid chlorinated solvents if possible during

extraction to minimize shock sensitivity risks in case of diazide formation, though unlikely

here.

Purification: Wash the combined organic layers with water (2x) and brine (1x) to remove

residual DMSO. Dry over anhydrous

, filter, and concentrate under reduced pressure at <30 °C.

Storage: Store the resulting pale yellow oil in the dark at -20 °C.

Synthesis Workflow Diagram
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Figure 1: Nucleophilic substitution pathway for the synthesis of 2-iodobenzyl azide.
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Reactivity Landscape & Applications
The strategic value of 1-(azidomethyl)-2-iodobenzene lies in its orthogonality. The azide

group allows for "Click" chemistry (CuAAC) or Staudinger reactions, while the ortho-iodine

serves as a handle for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Heck).

A. Tandem Sonogashira / Click Cyclization
This is the most powerful application of this scaffold. By reacting 2-iodobenzyl azide with a

terminal alkyne in the presence of Pd and Cu catalysts, researchers can synthesize fused

tricyclic systems (e.g.,

) in a one-pot operation.

Mechanism:

Sonogashira Coupling: The terminal alkyne couples with the aryl iodide.[3]

Intramolecular Cycloaddition: The newly installed alkyne is positioned perfectly to react

with the benzylic azide, forming a fused triazole ring.

B. Sequential Functionalization (Click then Couple)
Alternatively, the azide can be reacted first via standard CuAAC conditions (CuI, Ascorbate) to

install a 1,2,3-triazole. The aryl iodide remains intact, allowing for subsequent functionalization

of the benzene ring to build complex libraries.

C. Staudinger Reduction
Reduction with triphenylphosphine (

) yields 2-iodobenzylamine (CAS 39959-51-8), a valuable intermediate for synthesizing
isoindolinones or secondary amines via Buchwald-Hartwig coupling.

Reaction Pathway Diagram
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Figure 2: Divergent reactivity profile showing tandem cyclization vs. selective functionalization.

Safety & Handling Protocols
Explosion Hazard
While organic azides with a Carbon-to-Nitrogen ratio (

) > 3 are generally stable, all azides are potentially energetic.

Rule of Thumb:

(where

is the number of atoms). For

, the ratio is roughly 2.3 (C=7, N=3), which is borderline. The heavy iodine atom adds mass
but does not stabilize the azide electronically.

Precaution: Never distill this compound to dryness. Use a blast shield when working on

scales > 1 gram.

Light Sensitivity
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Aryl iodides are prone to homolytic cleavage of the C-I bond upon exposure to UV light,

liberating iodine (

) and turning the sample purple/brown.

Storage: Amber vials wrapped in aluminum foil.

Incompatibility
Acids: Contact with strong acids can liberate Hydrazoic acid (

), which is highly toxic and explosive.

Metals: Avoid contact with copper or lead pipes (forms explosive metal azides), although

Cu(I) is used catalytically in controlled reaction vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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